A two-fold interpenetrated three-dimensional cobalt(II) complex with dual dicyanamide and 4,4′-bipyridine bridges
New Journal of Chemistry Pub Date: 2000-11-20 DOI: 10.1039/B006602H
Abstract
A three-dimensional cobalt(II) coordination polymer, Co(4,4′-bpy)[N(CN)2]2, was constructed using dicyanamide and 4,4′-bipyridine bridges; it consists of two-fold interpenetrated α-Po-like networks.
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